3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl thiophene-2-carboxylate

• Molecular Formula: C15H14N2O4S2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl thiophene-2-carboxylate
• InChI: InChI=1S/C15H14N2O4S2/c18-15(12-6-3-10-22-12)21-9-4-8-16-14-11-5-1-2-7-13(11)23(19,20)17-14/h1-3,5-7,10H,4,8-9H2,(H,16,17)
• InChI Key: LCDIKTJADGAZJC-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCCOC(=O)C3=CC=CS3

Description

3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl thiophene-2-carboxylate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl thiophene-2-carboxylate is not fully understood. However, research has suggested that this compound may act by inhibiting certain enzymes or signaling pathways that are involved in the progression of cancer or neurodegenerative diseases.
Biochemical and Physiological Effects:
Research on 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl thiophene-2-carboxylate has shown that this compound can induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl thiophene-2-carboxylate in lab experiments is its synthetic accessibility. This compound can be synthesized in relatively large quantities, making it suitable for various applications. However, one limitation of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl thiophene-2-carboxylate. One direction is to explore the potential of this compound as a therapeutic agent for other diseases, such as inflammatory disorders or infectious diseases. Another direction is to investigate the mechanism of action of this compound in more detail, in order to better understand its biochemical and physiological effects. Additionally, research could focus on developing new synthetic methods for this compound, in order to improve its solubility and other properties.

Synthesis Methods

The synthesis of 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl thiophene-2-carboxylate involves the reaction between 2-thiophenecarboxylic acid and 3-aminopropionitrile in the presence of triethylamine and 1,1'-carbonyldiimidazole. The resulting product is then reacted with 2-amino-3-hydroxypyridine-4-one and triethylamine to obtain the final compound.

Scientific Research Applications

Research on 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl thiophene-2-carboxylate has shown potential applications in various fields. In the field of material science, this compound has been used as a precursor for the synthesis of novel polymers with unique properties. In the field of medicinal chemistry, this compound has been studied for its potential as an anticancer agent and as a therapeutic agent for neurodegenerative diseases.